Cas no 1085300-74-8 (1-(2-Aminoethyl)-1H-benzimidazole Hydrochloride)

• Product Name: 1-(2-Aminoethyl)-1H-benzimidazole Hydrochloride
• CAS No: 1085300-74-8
• MF: C₉H₁₂ClN₃
• MW: 197.664680480957
• MDL: MFCD07366475
• CID: 1185864
• Update Time: 2025-05-21

1-(2-Aminoethyl)-1H-benzimidazole Hydrochloride Chemical and Physical Properties

Names and Identifiers

• AC1Q3DD8
• AG-B-84930
• KB-81603
• CTK7E8707
• 2-aminoethyl benzimidazole hydrochloride
• 2-(1H-Benzimidazol-1-yl)ethylamine hydrochloride
• 2-(1H-benzo[d]imidazol-1-yl)ethanamine hydrochloride
• AG-A-27652
• KB-220162
• benzimidazol-1-ylethylamine
• 1H-Benzimidazole-1-ethanamine hydrochloride
• 2-(benzimidazol-1-yl)ethanamine,hydrochloride
• 2-(benzimidazol-1-yl)ethanamine
• hydrochloride
• 1-(Aminoethyl)-1H-benzimidazole hydrochloride
• 1-(2-Aminoethyl)-1H-benzimidazole hydrochloride
• 2-(1H-Benzimidazol-1-yl)ethanamine hydrochloride
• 2-(1H-Benzimidazol-1-yl)ethylamine HCl
• 2-(1h-Benzo[d]imidazol-1-yl)ethan-1-amine hydrochloride
• 1-(2-Aminoethyl)-1H-benzimidazole Hydrochloride

• MDL： MFCD07366475
• Inchi： 1S/C9H11N3.ClH/c10-5-6-12-7-11-8-3-1-2-4-9(8)12;/h1-4,7H,5-6,10H2;1H
• InChI Key： GYTKAIRYCATWLS-UHFFFAOYSA-N
• SMILES： C(N1C=NC2=CC=CC=C12)CN.Cl

1-(2-Aminoethyl)-1H-benzimidazole Hydrochloride Security Information

• Hazard Statement： Irritant

Additional information on 1-(2-Aminoethyl)-1H-benzimidazole Hydrochloride

Recent Advances in the Study of 1-(2-Aminoethyl)-1H-benzimidazole Hydrochloride (CAS: 1085300-74-8)

The compound 1-(2-Aminoethyl)-1H-benzimidazole Hydrochloride (CAS: 1085300-74-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzimidazole derivative is known for its potential applications in drug discovery, particularly as a scaffold for developing novel therapeutic agents. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, shedding light on its promising role in addressing various medical challenges.

One of the key areas of research focuses on the compound's mechanism of action. Studies indicate that 1-(2-Aminoethyl)-1H-benzimidazole Hydrochloride exhibits inhibitory effects on specific enzymatic pathways, making it a candidate for targeting diseases such as cancer and infectious diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The study highlighted the compound's ability to induce apoptosis in cancer cells while sparing normal cells, suggesting a favorable therapeutic index.

Another significant advancement involves the optimization of synthetic routes for 1-(2-Aminoethyl)-1H-benzimidazole Hydrochloride. Researchers have developed more efficient and scalable methods to produce this compound, reducing costs and improving yield. A recent publication in Organic Process Research & Development detailed a novel one-pot synthesis approach that minimizes byproducts and enhances purity, which is critical for pharmaceutical applications. This methodological improvement is expected to facilitate further preclinical and clinical studies.

In addition to its anticancer potential, 1-(2-Aminoethyl)-1H-benzimidazole Hydrochloride has shown promise in antimicrobial applications. A 2024 study in Antimicrobial Agents and Chemotherapy reported its activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's ability to disrupt bacterial cell wall synthesis was identified as a key mechanism, offering a potential avenue for developing new antibiotics in an era of rising antimicrobial resistance.

Despite these promising findings, challenges remain in translating 1-(2-Aminoethyl)-1H-benzimidazole Hydrochloride into clinical use. Issues such as bioavailability, toxicity, and formulation stability need to be addressed through further research. Ongoing studies are exploring structural modifications to enhance its pharmacokinetic properties while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are crucial to advancing this compound through the drug development pipeline.

In conclusion, 1-(2-Aminoethyl)-1H-benzimidazole Hydrochloride (CAS: 1085300-74-8) represents a versatile and promising candidate in the realm of drug discovery. Its diverse biological activities and improved synthetic accessibility position it as a valuable tool for researchers aiming to develop new therapeutics. Continued investigation into its mechanisms and applications will undoubtedly contribute to its potential adoption in clinical settings, addressing unmet medical needs across various disease areas.